Cas no 1040527-93-2 (rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine
• CAS No: 1040527-93-2
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 6120120
• PubChem ID: 44449285
• Update Time: 2025-05-20

rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine
• EN300-1849737
• (1R,2S)-2-(Naphthalen-1-yl)cyclopropan-1-amine
• 1820569-11-6
• CHEMBL402981
• EN300-196358
• 1040527-93-2
• starbld0003724

• Inchi： 1S/C13H13N/c14-13-8-12(13)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12-13H,8,14H2/t12-,13+/m0/s1
• InChI Key： QSBCZQISIPLNNT-QWHCGFSZSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 183.104799419g/mol
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine (CAS No. 1040527-93-2)

Rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine, identified by its CAS number 1040527-93-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex stereochemistry and aromatic substituents, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry.

The structural motif of rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine consists of a cyclopropane ring fused with an amine group, further substituted with a naphthalene moiety. This unique arrangement imparts distinct electronic and steric properties to the compound, making it a versatile scaffold for designing novel bioactive molecules. The cyclopropane ring, known for its strain and reactivity, often serves as a key pharmacophore in medicinal chemistry, facilitating interactions with biological targets.

In the context of contemporary research, rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine has been explored for its potential in developing small-molecule inhibitors targeting various enzymatic pathways. Its structural features suggest that it may exhibit inhibitory activity against enzymes involved in inflammation, cancer progression, and metabolic disorders. Recent studies have highlighted its role as a precursor in synthesizing more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine is its stereochemical complexity. The (1R,2S) configuration of the cyclopropane ring is crucial for its biological activity, as it determines the spatial orientation of the substituents and their interaction with biological targets. This stereochemical specificity has been a focal point in synthetic efforts to optimize the compound's efficacy and selectivity.

The naphthalenyl group in rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine contributes to its hydrophobicity and lipophilicity, which are critical parameters in drug design. This feature allows the compound to penetrate biological membranes effectively, enhancing its bioavailability and therapeutic potential. Additionally, the amine functionality provides a site for further derivatization, enabling chemists to modify the molecule's properties tailored to specific biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies involving rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine. These computational approaches have helped identify promising derivatives with improved pharmacokinetic profiles and reduced toxicity. Such methodologies are essential in modern drug discovery pipelines, where rapid and accurate prediction of molecular interactions can significantly accelerate the development of new therapeutic agents.

The synthesis of rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine involves intricate organic transformations that highlight the ingenuity of synthetic chemists. Key steps include asymmetric synthesis of the cyclopropane ring and subsequent functionalization with the naphthalene group. These synthetic strategies often employ chiral auxiliaries or catalysts to achieve high enantiomeric purity, which is critical for pharmaceutical applications.

In conclusion, rac-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical complexity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various medical challenges.